Cas no 81907-20-2 (Propanoic acid,2-hydroxy-3-(4-hydroxyphenoxy)-)

• Product name: Propanoic acid,2-hydroxy-3-(4-hydroxyphenoxy)-
• CAS No: 81907-20-2
• MF: C₁₄H₁₃N₃O₃S
• MW: 303.33632
• CID: 724132
• PubChem ID: 133778

Propanoic acid,2-hydroxy-3-(4-hydroxyphenoxy)- Chemical and Physical Properties

Names and Identifiers

• Propanoic acid,2-hydroxy-3-(4-hydroxyphenoxy)-
• 2-(2-methoxy-4-methylsulfonylphenyl)-1H-imidazo[4,5-b]pyridine
• beta-4(hydroxyphenoxy)lactic acid
• B4HPLA
• 2-hydroxy-3-(4-hydroxyphenoxy)propanoic acid
• DTXSID801002295
• 81907-20-2
• Propanoic acid, 2-hydroxy-3-(4-hydroxyphenoxy)-

• Inchi： InChI=1S/C9H10O5/c10-6-1-3-7(4-2-6)14-5-8(11)9(12)13/h1-4,8,10-11H,5H2,(H,12,13)
• InChI Key： IHERYJQZBNHYDE-UHFFFAOYSA-N
• SMILES： C1=CC(=CC=C1O)OCC(C(=O)O)O

Computed Properties

• Exact Mass: 198.05282342g/mol
• Monoisotopic Mass: 198.05282342g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 87Ų